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Foreword: The Imperative of Impurity Profiling

In modern pharmaceutical development, the principle of "quality by design" necessitates a
profound understanding of not just the active pharmaceutical ingredient (API), but also any
potential impurities that may arise during synthesis, formulation, or storage. N-nitroso
compounds, flagged as a "cohort of concern” by regulatory bodies worldwide, represent a class
of impurities demanding rigorous analytical scrutiny due to their potential genotoxicity.[1] N-
nitroso-atomoxetine, an impurity related to the selective norepinephrine reuptake inhibitor
atomoxetine, falls squarely into this category. Its detection and characterization are not merely
a matter of analytical chemistry; they are a cornerstone of patient safety and regulatory
compliance.

This guide provides a comprehensive, technically-grounded framework for the spectroscopic
characterization of N-nitroso-atomoxetine. Moving beyond rote procedural descriptions, we
will delve into the causality behind methodological choices, the interpretation of complex
spectral data, and the integration of multi-technique analysis to build an unassailable structural
confirmation. This document is intended for researchers, analytical scientists, and drug
development professionals tasked with ensuring the purity and safety of pharmaceutical
products.
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The Genesis and Structure of N-nitroso-atomoxetine

N-nitroso-atomoxetine, with the chemical name (R)-N-methyl-N-(3-phenyl-3-(o-
tolyloxy)propyl)nitrous amide, is formed from the nitrosation of the secondary amine moiety
within the parent atomoxetine molecule.[2][3] This reaction can be triggered by the presence of
residual nitrosating agents (e.g., nitrites) under acidic conditions, which may be encountered
during API synthesis or even within the drug product formulation.[1]

Property Value Source

_ (R)-N-methyl-N-(3-phenyl-3-(o-
Chemical Name ) ) [2][3]
tolyloxy)propyl)nitrous amide

Molecular Formula C17H20N202 [21[31[41[5]
Molecular Weight 284.36 g/mol [31[5]
CAS Number 3028194-77-3 [2][3]

Understanding this structure is paramount, as it dictates the spectroscopic behavior we aim to
measure. The key functionalities to target are the N-nitroso group (N-N=0), the aromatic rings,
the ether linkage, and the aliphatic chain.

Integrated Spectroscopic Workflow

A single analytical technique is insufficient for unequivocal structure elucidation. A robust
characterization relies on the convergence of data from multiple orthogonal techniques. Our
workflow is designed as a self-validating system where each analysis provides a piece of the
puzzle, culminating in a complete and coherent structural picture.
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Fig. 1: Integrated workflow for spectroscopic characterization.

Mass Spectrometry (MS): The Definitive Molecular
Fingerprint

Mass spectrometry provides the most direct evidence of molecular identity through the precise

measurement of the mass-to-charge ratio (m/z). For trace-level impurity analysis, Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard due to its

exceptional sensitivity and selectivity.[1]

Causality Behind Experimental Choices

e Technique: LC-MS/MS is chosen over GC-MS because many nitrosamines are thermally
labile; LC avoids the high temperatures of a GC inlet that could degrade the analyte.
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Furthermore, atomoxetine and its derivatives are readily ionizable by electrospray ionization
(ESI).

 lonization Mode: Positive mode ESI is selected because the nitrogen atoms in the N-
nitroso-atomoxetine structure are easily protonated to form a stable [M+H]* ion.

o Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its ability to filter out
background noise, providing superior sensitivity and specificity. We monitor the transition
from a specific precursor ion (the [M+H]* ion) to a characteristic product ion, creating a
highly selective analytical signature.

Experimental Protocol: LC-MS/MS

o Standard Preparation: Prepare a stock solution of N-nitroso-atomoxetine reference
standard in a suitable solvent (e.g., acetonitrile/water). Perform serial dilutions to create
calibration standards and a limit of quantification (LOQ) standard (e.g., 0.02 ppm).[1]

o Chromatography:

o Column: A C8 or C18 reversed-phase column (e.g., Kromasil 100-5C8, 250 mm x 4.6 mm,
5um) is effective for retaining and separating N-nitroso-atomoxetine from the API.[1]

o Mobile Phase A: 0.1% Formic acid in Water. The acid aids in protonation for ESI+.
o Mobile Phase B: Acetonitrile.

o Gradient: A typical gradient might run for approximately 20-25 minutes to ensure
separation from the atomoxetine APL.[1]

o Flow Rate: ~0.8 mL/min.[1]

o Column Temperature: 40 °C to ensure reproducible retention times.[1]
e Mass Spectrometry:

o lon Source: Electrospray lonization (ESI), Positive Mode.

o Monitoring: MRM mode.
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o Precursor lon ([M+H]*): m/z 285.15.[1]
o MRM Transitions:

» Quantifier: 285.15 — 177.05.[1] This transition is the most intense and is used for

guantification.

» Qualifiers: 285.15 — 117.10 and 285.15 — 73.00.[1] These secondary transitions
provide identity confirmation.

Expected Data and Interpretation

The primary result is a chromatogram showing a peak at the characteristic retention time for N-
nitroso-atomoxetine. The mass spectrometer will confirm that the peak corresponds to the
selected MRM transitions. The molecular weight is confirmed by the precursor ion at m/z
285.15, which corresponds to the calculated mass of the protonated molecule (C17H20N202 +
H*). The presence and ratio of the qualifier ions provide an additional layer of identity
confirmation, ensuring the detected peak is not an isobaric interference.

Parameter Expected Value Rationale

Corresponds to the molecular

Precursor lon [M+H]* m/z 285.15
formula C17H20N202 + H*.
Most intense and stable

Quantifier Transition 285.15 - 177.05 fragment, used for accurate
measurement.

- - 285.15 - 117.10, 285.15 - Confirmatory fragments to
Qualifier Transitions ) ) i
73.00 ensure peak identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Architectural Blueprint

NMR spectroscopy provides the most detailed structural information, mapping the connectivity
and chemical environment of every carbon and hydrogen atom in the molecule. For an
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asymmetrical N-nitrosamine like N-nitroso-atomoxetine, NMR is particularly crucial for
observing a key structural phenomenon: rotational isomers (rotamers).

Causality Behind Experimental Choices: The Rotamer
Phenomenon

Due to the partial double-bond character of the N-N bond in the N-nitroso group, rotation
around this bond is restricted.[6] In an asymmetrical molecule like N-nitroso-atomoxetine, this
restricted rotation leads to the existence of two distinct and stable spatial orientations, known
as E and Z rotamers. These rotamers are not enantiomers or diastereomers but are
conformers that can be stable enough at room temperature to be observed as separate
species in an NMR spectrum.[6][7] Therefore, one must anticipate and interpret two sets of
signals for the nuclei near the N-nitroso group.

Fig. 2: Resonance in the N-nitroso group leads to E/Z rotamers.

Experimental Protocol: *H and **C NMR

o Sample Preparation: Dissolve an accurately weighed amount of N-nitroso-atomoxetine
reference standard (~5-10 mg) in a deuterated solvent (e.g., DMSO-des or Chloroform-d). Add
a small amount of Tetramethylsilane (TMS) as an internal standard (6 0.00 ppm).

e Instrument Setup:

o Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is required for
adequate signal dispersion.

o Experiments: Acquire a standard *H spectrum, a 3C spectrum, and consider 2D
experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single
Quantum Coherence) to aid in definitive assignments.

¢ Acquisition Parameters (*H NMR):
o Pulse Angle: 30-45°
o Acquisition Time: ~3 seconds

o Relaxation Delay: 2-5 seconds
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o Number of Scans: 16 or more for good signal-to-noise.
e Acquisition Parameters (33C NMR):
o Pulse Program: Proton-decoupled.
o Relaxation Delay: 2-5 seconds.
o Number of Scans: 1024 or more, as *3C has a low natural abundance.

Expected Data and Interpretation

The most telling feature will be the doubling of signals for the protons and carbons closest to
the N-nitroso group. This includes the N-CHs group and the adjacent methylene (-CHz-)
protons of the propyl chain.

e 1H NMR:

o Aromatic Protons: Signals expected in the range of & 6.8-7.5 ppm, corresponding to the
nine protons on the two aromatic rings.

o Methine Proton (-O-CH-): A multiplet expected around & 5.5-6.0 ppm.

o Propyl Chain Protons (-CHz-CH2-N): Complex multiplets expected between & 2.0 and 4.0
ppm. Crucially, the methylene group attached to the nitroso-nitrogen will show two distinct
sets of signals corresponding to the E/Z rotamers.

o N-Methyl Protons (N-CHs): Two distinct singlets will be observed, one for each rotamer,
likely in the & 3.0-4.0 ppm region. The integration ratio of these singlets will reveal the
population ratio of the two rotamers.

o Aromatic Methyl Protons (-CeHa-CHs): A singlet around & 2.2 ppm.
e 13C NMR:

o Similar to the proton spectrum, the N-CHs and the adjacent -CHz- carbons will each show
two distinct resonance signals. Aromatic and other aliphatic carbons further from the N-N
bond may or may not show resolved signals for the two rotamers.
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o Comparative Analysis: By comparing the spectrum to that of the parent atomoxetine, the
most significant changes will be the absence of the N-H signal and the dramatic downfield
shift and splitting of the N-CHs and adjacent methylene signals due to the anisotropic effect
of the nitroso group. This comparison is a powerful tool for confirming the nitrosation site. A
study on the structurally similar N-nitroso-duloxetine confirmed the presence of rotamers and
showed that signals for protons near the nitroso group appear as distinct sets.[7][8][9]

Infrared (IR) and UV-Visible (UV-Vis) Spectroscopy:
Corroborating Functional Groups

While NMR and MS provide the core structural data, IR and UV-Vis spectroscopy offer rapid
and valuable corroborating evidence by confirming the presence of key functional groups and
chromophores.

Infrared (IR) Spectroscopy

Causality: IR spectroscopy is ideal for confirming the successful addition of the nitroso group
(N=0) and the persistence of other key functionalities. The N=0O and N-N stretching vibrations
have characteristic frequencies that are typically absent in the parent API.

Experimental Protocol (Attenuated Total Reflectance - ATR):

e Place a small amount of the N-nitroso-atomoxetine reference standard directly onto the
ATR crystal.

o Apply pressure to ensure good contact.

o Acquire the spectrum, typically over a range of 4000-600 cm~1, co-adding at least 16 scans
to achieve a good signal-to-noise ratio.

o Perform a background scan of the clean, empty ATR crystal prior to sample analysis.
Expected Data and Interpretation:

The IR spectrum will be complex, but several key peaks confirm the structure.
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Wavenumber (cm~?) Vibration Significance

Confirms presence of aromatic

~3100-3000 Aromatic C-H Stretch _

rings.

] ] Confirms presence of the

~2950-2850 Aliphatic C-H Stretch

propyl and methyl groups.

Key diagnostic peak for the
~1460-1430 N=0 Stretch _

nitroso group.
~1250-1200 Aryl-O-C Stretch Confirms the ether linkage.

Confirms the nitrogen-nitrogen
~1100-1000 N-N Stretch

bond of the nitrosamine.

The most critical observation is the appearance of the strong N=0O stretching band, which is
absent in the atomoxetine starting material.

UV-Visible (UV-Vis) Spectroscopy

Causality: N-nitrosamines possess two characteristic electronic transitions that can be detected
by UV-Vis spectroscopy. This provides a distinct chromophoric signature.

Experimental Protocol:

e Prepare a solution of N-nitroso-atomoxetine in a UV-transparent solvent (e.g., ethanol or
methanol) of a known concentration.

e Use a calibrated dual-beam UV-Vis spectrophotometer.

e Scan the sample from approximately 200 nm to 450 nm using a matched quartz cuvette
containing the solvent as a reference.

« Identify the wavelengths of maximum absorbance (Amax).
Expected Data and Interpretation:

The UV spectrum of a typical non-aromatic nitrosamine shows two distinct absorption bands:
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e A strong absorption band around 230-235 nm: This corresponds to a Tt — Tt* transition within
the N-N=0O system.

e Aweaker absorption band around 330-370 nm: This is characteristic of the n — 11* transition
of the nitroso group.

The presence of both bands, especially the lower-energy n — 1t* transition in the 330-370 nm
range, is strong evidence for the N-nitroso functionality.

Data Integration and Final Confirmation

The power of this multi-faceted spectroscopic approach lies in the convergence of all data
points to a single, unambiguous conclusion.

e MS confirms the correct molecular weight (284.36 g/mol ) and provides fragmentation
patterns consistent with the proposed structure.

 NMR provides the complete atomic blueprint, confirming the connectivity of all atoms.
Critically, it reveals the presence of E/Z rotamers, a hallmark of asymmetrical nitrosamines,
and pinpoints the site of nitrosation through chemical shift changes relative to the parent
drug.

IR confirms the presence of the key N=0O functional group, which is the defining feature of
the impurity, and verifies the persistence of other structural motifs like the ether linkage and
aromatic rings.

o UV-Vis confirms the electronic signature of the N-nitroso chromophore.

When the data from all four techniques are consistent, a definitive and scientifically rigorous
structural assignment of N-nitroso-atomoxetine can be made. This comprehensive data
package is essential for regulatory submissions and serves as the foundation for developing
robust analytical methods for routine quality control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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